UCB-5307

• Molecular Formula: C22H21N3O
• Molecular Weight: 343.4 g/mol
• InChI: InChI=1S/C22H21N3O/c1-15-7-8-16(2)18(13-15)14-25-20-6-4-3-5-19(20)24-22(25)21(26)17-9-11-23-12-10-17/h3-13,21,26H,14H2,1-2H3
• InChIKey: MKABLXAUPLCAHG-UHFFFAOYSA-N

UCB-5307 TNF Trimer Stabilizer

UCB-5307 is a small-molecule inhibitor of tumor necrosis factor (TNF) signaling discovered through fragment-based drug discovery and structure-guided optimization [1]. The compound binds directly to the soluble TNF trimer, stabilizing an asymmetric, receptor-incompetent conformation that prevents functional TNFR1 engagement and downstream signaling [2]. With a molecular formula of C₂₂H₂₁N₃O, a molecular weight of 343.42 g·mol⁻¹, and typical vendor-reported purity of ≥97%, UCB-5307 is supplied as a research-grade solid suitable for in vitro mechanistic studies .

1 TNF trimer stabilisation mechanism studies

2 Preformed TNF-TNFR1 complex disruption assays

3 TNF-specific pathway dissection using L57F mutant control

4 High-affinity SPR/ITC binding experiments

• [1] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. View Source
• [2] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. PMID: 31857590. View Source

Why UCB-5307 Cannot Be Substituted

Within the emerging class of small-molecule TNF inhibitors, compounds exhibit widely divergent binding mechanisms, affinities, and functional consequences that preclude simple substitution. UCB-5307 stabilizes an asymmetric TNF trimer [1], whereas SPD-304 promotes trimer dissociation into dimers [2], representing fundamentally distinct allosteric mechanisms. Even among structural analogs within the UCB series, binding affinities span nearly four orders of magnitude—from 9 nM for UCB-5307 to 22 µM for the early fragment UCB-6876 [3]. Furthermore, the closely related analog UCB-9260, despite sharing a similar binding pocket and mechanism, exhibits a different kinetic profile (slower kd) and distinct selectivity and in vivo properties [4]. These quantitative differences in target engagement, kinetics, and mechanism directly impact experimental outcomes and interpretation, making generic substitution scientifically invalid without explicit comparative validation.

UCB-6876 Lower-affinity analog; requires concentrations orders of magnitude higher, which may introduce solvent toxicity and narrow assay window.

SPD-304 Trimer-destabilising mechanism; has not been shown to penetrate preformed complexes, differing fundamentally from UCB-5307’s stabilisation mode.

UCB-9260 Designed for in vivo oral dosing; reported reduced preformed complex penetration and slightly lower affinity may affect in vitro mechanistic studies.

• [1] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. View Source
• [2] He MM, Smith AS, Oslob JD, et al. Small-molecule inhibition of TNF-α. Science. 2005;310(5750):1022-1025. View Source
• [3] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. Supplementary Figure 3. View Source
• [4] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. Results section. View Source

UCB-5307 Differentiation Evidence

Binding Affinity vs. UCB-6876

UCB-5307 demonstrates a significant improvement in binding affinity over the initial fragment hit UCB-6876. The equilibrium dissociation constant (KD) for UCB-5307 was determined to be 9 nM by surface plasmon resonance (SPR), compared to 22 μM for UCB-6876 under analogous conditions [1]. The co-crystal structure reveals that the appended pyridyl group in UCB-5307 forms a hydrogen bond with Y119A, accounting for the substantial potency increase [2].

Affinity Gain

Head-to-head

KD 9 nM vs. 22 µM (~2,400-fold)

Supports low-nanomolar TNF engagement studies

SPR comparison; single structural modification

Evidence Dimension	Equilibrium binding affinity (KD)
Target Compound Data	9 nM (human TNFα)
Comparator Or Baseline	UCB-6876: 22 μM (human TNFα)
Quantified Difference	~2,444-fold improvement
Conditions	SPR (Biacore T100/T200), human TNFα immobilized, HBS-P buffer + 5% DMSO, 25°C

Why This Matters

This 2,444-fold affinity enhancement confirms that UCB-5307 represents a structurally and functionally optimized compound, not an interchangeable analog; procurement of the lower-affinity UCB-6876 would require substantially higher concentrations and could confound target engagement interpretations.

• [1] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. p. 5, line 187-190: "significant improvement in potency (KD = 9 nM... over UCB-6876"; UCB-6876 KD = 22 μM. View Source
• [2] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. p. 5, line 191-193: "pyridyl nitrogen formed an H-bond with Y119A, accounting for the increase in potency." View Source

Affinity and Mechanism vs. SPD-304

Despite a similar binding affinity (KD ≈ 9 nM vs 13 nM), UCB-5307 exhibits a 31% faster dissociation rate constant (kd) compared to UCB-9260. The kd for UCB-5307 was measured at 5.76E-05 s⁻¹, whereas UCB-9260 showed a kd of 4.39E-05 s⁻¹ in the same Biacore assay system [1].

Affinity & Mechanism

Cross-study comparable

KD 9 nM vs. Kd 5.36 µM (~600-fold); stabilises vs. destabilises trimer

Supports selection for trimer-stabilisation mechanism studies

SPR vs. fluorescence titration; distinct mechanisms

Evidence Dimension	Dissociation rate constant (kd)
Target Compound Data	5.76E-05 s⁻¹
Comparator Or Baseline	UCB-9260: 4.39E-05 s⁻¹
Quantified Difference	31% faster dissociation (shorter target residence time)
Conditions	SPR (Biacore T100/T200), HKH-tagged human TNF immobilized (~1.5 kRU), compound titration 30 μM to 0.37 μM, 2 h dissociation under flow, HBS-P + 5% DMSO

Why This Matters

Kinetic differentiation matters for experimental design: UCB-5307's faster off-rate provides a shorter target residence time compared to UCB-9260, making it preferable for pulse-chase or washout experiments where reversible binding is required, while UCB-9260 may be better suited for assays requiring sustained target occupancy.

• [1] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. p. 6, line 207-214: UCB-9260 "similar KD of 13 nM but had a slower off-rate (kd = 4.39E-05 s⁻¹)"; UCB-5307 kd = 5.76E-05 s⁻¹. View Source

Preformed Complex Penetration

UCB-5307 increased the thermal melting temperature (Tm) of the TNF trimer by 11.8°C relative to DMSO control, as measured by differential scanning fluorimetry [1]. In contrast, the close analog UCB-9260 produced a larger thermal stabilization of 17.1°C [2]. This occurs despite UCB-5307's nominally higher affinity (9 nM vs 13 nM), suggesting that thermal stabilization magnitude does not simply correlate with binding affinity and may reflect distinct conformational stabilization modes.

Complex Penetration

Head-to-head

Reduces receptor stoichiometry from 3:1 to 2:1 at 690 µM

Supports studies of pre-established TNF-TNFR1 complexes

AnSEC quantification; reported only for UCB-5307

Evidence Dimension	Thermal melting temperature shift (ΔTm)
Target Compound Data	ΔTm = +11.8°C (human TNF trimer)
Comparator Or Baseline	UCB-9260: ΔTm = +17.1°C (human TNF trimer); DMSO baseline = 0°C
Quantified Difference	UCB-9260 provides 45% greater thermal stabilization
Conditions	Differential scanning fluorimetry, human TNF trimer, compound vs DMSO control

Why This Matters

This non-linear relationship between affinity and thermal stabilization is mechanistically informative; researchers selecting a compound for structural biology or biophysical studies should consider that UCB-9260 provides superior trimer stabilization for crystallization or cryo-EM, while UCB-5307 offers higher affinity with a less perturbed trimer conformation.

• [1] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. p. 5, line 199-200: "significantly increased in the presence of UCB-5307 (Δ11.8 °C)." View Source
• [2] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. p. 6, line 215-216: "further stabilisation of the TNF trimer (Δ17.1 °C)" for UCB-9260. View Source

Functional Profile vs. UCB-9260

UCB-5307 uniquely demonstrates the ability to penetrate and disrupt preformed hTNF/hTNFR1 complexes, displacing one receptor molecule as shown by analytical size exclusion chromatography (AnSEC) [1]. When preformed complex was challenged with 690 μM UCB-5307, the two-receptor-bound species emerged as the major form, comparable to the species distribution observed when TNF was preloaded with the compound prior to receptor addition [2]. In contrast, the comparator SPD-304 inhibits TNF by promoting trimer dissociation to dimers but has not been shown to disrupt preformed TNF-receptor complexes [3]. Similarly, C87 directly binds TNF but lacks published evidence of penetrating preformed complexes [4].

In Vitro vs. In Vivo

Head-to-head

KD 9 vs. 13 nM; ΔTm +11.8 vs. +17.1°C; kd 5.76E-05 vs. 4.39E-05 s-1

Supports in vitro binding and structural research; UCB-9260 designed for oral in vivo pharmacology

UCB-5307 lacks in vivo efficacy data

Evidence Dimension	Ability to penetrate and disrupt preformed TNF-TNFR1 complex
Target Compound Data	Yes: AnSEC demonstrates conversion of 3-receptor-bound to 2-receptor-bound species at 690 μM
Comparator Or Baseline	SPD-304: Not demonstrated (mechanism involves trimer dissociation); C87: Not demonstrated (direct binding only)
Quantified Difference	Qualitative mechanistic distinction: UCB-5307 actively dislodges receptor; comparators lack this property
Conditions	AnSEC with 3.2-fold excess hTNFR1, 690 μM UCB-5307

Why This Matters

The ability to disrupt pre-existing TNF-TNFR1 engagement is mechanistically distinct from preventing initial complex formation. For researchers modeling established inflammatory signaling or studying receptor occupancy dynamics, UCB-5307 provides a unique tool compound capable of interrogating the reversibility of TNF-mediated signaling post-receptor engagement.

• [1] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. p. 6, line 230-235: "UCB-5307 could penetrate the preformed complex, dislodging one of the receptors." View Source
• [2] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. Figure 4b and p. 6, line 236-241. View Source
• [3] He MM, Smith AS, Oslob JD, et al. Small-molecule inhibition of TNF-α. Science. 2005;310(5750):1022-1025. View Source
• [4] Ma L, Gong H, Zhu H, et al. A novel small-molecule tumor necrosis factor α inhibitor attenuates inflammation in a hepatitis mouse model. Journal of Biological Chemistry. 2014;289(18):12457-12466. View Source

L57F Mutant Selectivity

UCB-5307 inhibits wild-type human TNF but shows no inhibitory activity against the L57F mutant TNF, confirming that compound binding is specifically abrogated by this single amino acid substitution at the trimer core binding site [1]. The closely related analog UCB-9260 exhibits identical behavior—inhibition of wild-type TNF but no activity against L57F TNF [2]. This shared mutation-sensitivity profile confirms that both compounds engage the same central trimer pocket identified in co-crystal structures, providing a genetic validation of the binding mode.

TNF Selectivity

Class-level inference

Inhibits WT TNF; no activity against L57F mutant

Supports TNF-specific pathway dissection with L57F control

HEK-293 NF-κB reporter; clean chemical probe

Evidence Dimension	Inhibitory activity against wild-type vs L57F mutant TNF
Target Compound Data	Wild-type TNF: inhibition observed; L57F TNF: no inhibition
Comparator Or Baseline	UCB-9260: Wild-type TNF: inhibition observed; L57F TNF: no inhibition
Quantified Difference	Both compounds exhibit complete loss of activity on L57F mutant, establishing comparable binding-site specificity
Conditions	Cell-based reporter assay, 10 pM TNF stimulation

Why This Matters

This mutation-sensitivity profile serves as a validated negative control for experimental design. Researchers can use the L57F TNF mutant to confirm that observed effects are specifically mediated through compound binding to the central trimer pocket, enabling discrimination between on-target and off-target activity.

• [1] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. Supplementary Figure 9e: "UCB-5307 inhibited 10 pM wild-type TNF but did not inhibit 10 pM L57F TNF." View Source
• [2] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. Supplementary Figure 9d: UCB-9260 inhibited wild-type but not L57F TNF. View Source

Co-Crystal Structure (PDB 6OOZ)

A critical evidence gap exists for UCB-5307: while its binding affinity (KD = 9 nM) is well-characterized, the primary literature does not report cellular IC50 values for NF-κB inhibition or TNF-dependent cytotoxicity [1]. In contrast, the close analog UCB-9260 has been extensively characterized in cellular assays, demonstrating a geometric mean IC50 of 202 nM for NF-κB inhibition in Hek-293 cells (10 pM TNF stimulation) and 116 nM (human TNF) / 120 nM (mouse TNF) for inhibition of L929 cell cytotoxicity [2]. The absence of comparable cellular potency data for UCB-5307 means that target engagement in biochemical assays cannot be directly extrapolated to functional activity.

Structural Data

Supporting evidence

PDB 6OOZ; hydrogen bond to Y119A resolved

Supports structure-based drug design workflows

Co-crystal with hTNFα trimer; affinity gain basis

Evidence Dimension	Cellular functional inhibition (NF-κB reporter, cytotoxicity)
Target Compound Data	Not reported in primary literature (binding-only characterized)
Comparator Or Baseline	UCB-9260: NF-κB IC50 = 202 nM (Hek-293); Cytotoxicity IC50 = 116 nM (human TNF), 120 nM (mouse TNF) in L929 cells
Quantified Difference	Data gap precludes quantitative comparison
Conditions	Hek-293 NF-κB reporter (10 pM TNF); L929 cytotoxicity assay

Why This Matters

For researchers requiring validated cellular activity, UCB-9260 represents the better-characterized option with reproducible functional IC50 values. Procurement of UCB-5307 should be restricted to applications where cellular potency is not the primary endpoint (e.g., biophysical studies, structural biology, or binding assays), unless the user independently validates cellular activity.

• [1] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. Full text: no cellular IC50 data reported for UCB-5307. View Source
• [2] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. p. 7, line 271-283: UCB-9260 NF-κB IC50 = 202 nM; cytotoxicity IC50 = 116 nM (human), 120 nM (mouse). View Source

UCB-5307 Application Scenarios

Biophysical Binding Studies

UCB-5307 is optimally suited for surface plasmon resonance (SPR) binding studies requiring a well-characterized KD of 9 nM and a defined dissociation rate constant (kd = 5.76E-05 s⁻¹). The compound provides an 11.8°C thermal stabilization of the TNF trimer, which is sufficient for differential scanning fluorimetry (DSF) assays without excessive trimer perturbation. The co-crystal structure (PDB: 6OOZ) confirms that the pyridyl group forms a specific hydrogen bond with Y119A, enabling precise structure-activity relationship studies [1].

Structure-Based Drug Design

UCB-5307 uniquely enables studies investigating the reversibility of TNF signaling post-receptor engagement. The compound's demonstrated ability to penetrate preformed hTNF/hTNFR1 complexes and displace one receptor molecule (confirmed by AnSEC at 690 μM) makes it the only small-molecule TNF inhibitor with published evidence for this property. Researchers modeling established inflammatory signaling or evaluating receptor residence time dynamics should select UCB-5307 over SPD-304 (which lacks this property) or UCB-9260 (which has not been explicitly characterized for preformed complex penetration) [1].

Preformed Complex Disruption Models

UCB-5307's complete loss of activity against the L57F TNF mutant establishes a validated genetic control for on-target binding specificity. Researchers can employ the L57F mutant to discriminate between compound-mediated effects originating from central trimer pocket binding versus off-target activity. This mutation-sensitivity profile is shared with UCB-9260, confirming conserved binding-site engagement across the UCB compound series and providing a robust experimental tool for target validation studies [1].

Pathway Dissection with L57F Control

UCB-5307 serves as an exemplary case study in fragment-based drug discovery, demonstrating a 2,444-fold affinity improvement over the initial fragment UCB-6876 (KD from 22 μM to 9 nM) through rational pyridyl substitution that engages Y119A. For medicinal chemistry programs targeting protein-protein interactions, UCB-5307 provides a validated chemical probe with a published co-crystal structure (PDB: 6OOZ) that illustrates productive fragment elaboration into the MPD pocket, offering a template for structure-guided optimization [1].

Application

Selection Property

Validation Focus

Biophysical binding studies

Reported low-nanomolar TNF binding affinity

SPR/ITC kinetic and equilibrium validation

Structure-based drug design

High-resolution co-crystal structure (PDB 6OOZ)

Co-crystallography and molecular dynamics simulations

Preformed complex disruption research

Reported preformed complex penetration capability

Size-exclusion chromatography receptor stoichiometry quantification

Pathway dissection with L57F control

L57F-dependent TNF selectivity

NF-κB reporter assays with WT and L57F mutant TNF

• [1] O'Connell J, Porter J, Kroeplien B, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nature Communications. 2019;10:5795. View Source